Cas no 1805054-99-2 (3-Amino-5-bromo-2-(difluoromethyl)pyridine-6-sulfonamide)

3-Amino-5-bromo-2-(difluoromethyl)pyridine-6-sulfonamide is a specialized heterocyclic compound featuring a pyridine core functionalized with amino, bromo, difluoromethyl, and sulfonamide groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing bioactive molecules. The presence of bromo and difluoromethyl groups enhances its reactivity in cross-coupling reactions, while the sulfonamide moiety contributes to potential biological activity. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or receptor modulators due to its balanced electronic and steric properties. High purity and well-defined reactivity ensure consistent performance in research and industrial applications.

3-Amino-5-bromo-2-(difluoromethyl)pyridine-6-sulfonamide structure

1805054-99-2 structure

Product Name:3-Amino-5-bromo-2-(difluoromethyl)pyridine-6-sulfonamide

CAS No:1805054-99-2

MF:C₆H₆BrF₂N₃O₂S

MW:302.096545696259

CID:4853848

Update Time:2025-10-23

3-Amino-5-bromo-2-(difluoromethyl)pyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 3-Amino-5-bromo-2-(difluoromethyl)pyridine-6-sulfonamide
- Inchi： 1S/C6H6BrF2N3O2S/c7-2-1-3(10)4(5(8)9)12-6(2)15(11,13)14/h1,5H,10H2,(H2,11,13,14)
- InChI Key： YNOZNXTWGHLCPN-UHFFFAOYSA-N
- SMILES： BrC1=CC(=C(C(F)F)N=C1S(N)(=O)=O)N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 321
XLogP3: 0.4
Topological Polar Surface Area: 107

3-Amino-5-bromo-2-(difluoromethyl)pyridine-6-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029069109-1g	3-Amino-5-bromo-2-(difluoromethyl)pyridine-6-sulfonamide	1805054-99-2	97%	1g	$1,579.40	2022-04-01

3-Amino-5-bromo-2-(difluoromethyl)pyridine-6-sulfonamide Related Literature

1. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

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5. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378

Additional information on 3-Amino-5-bromo-2-(difluoromethyl)pyridine-6-sulfonamide

Comprehensive Overview of 3-Amino-5-bromo-2-(difluoromethyl)pyridine-6-sulfonamide (CAS No. 1805054-99-2)

The compound 3-Amino-5-bromo-2-(difluoromethyl)pyridine-6-sulfonamide (CAS No. 1805054-99-2) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and a sulfonamide moiety, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for halogenated pyridines like 3-Amino-5-bromo-2-(difluoromethyl)pyridine-6-sulfonamide has surged, driven by advancements in medicinal chemistry and crop protection. The bromo substituent at the 5-position enhances its reactivity, enabling selective cross-coupling reactions, while the difluoromethyl group improves metabolic stability—a critical factor in drug design. This compound aligns with current trends in fluorine chemistry, a field gaining traction for its ability to optimize pharmacokinetic properties.

One of the most searched questions in AI-driven drug discovery platforms is: "How can fluorinated pyridines improve drug bioavailability?" The answer lies in compounds like 3-Amino-5-bromo-2-(difluoromethyl)pyridine-6-sulfonamide, where fluorine atoms reduce oxidative degradation and enhance membrane permeability. Additionally, its sulfonamide functional group is a hotspot for hydrogen bonding interactions, a feature often exploited in targeted therapy development.

From an industrial perspective, this compound’s synthesis involves regioselective bromination and sulfonylation, processes that are frequently optimized using machine learning algorithms—a topic trending in chemical process automation. Environmental concerns have also spurred interest in green chemistry approaches for producing such intermediates, with researchers exploring catalytic methods to minimize waste.

In summary, 3-Amino-5-bromo-2-(difluoromethyl)pyridine-6-sulfonamide (CAS No. 1805054-99-2) represents a convergence of cutting-edge chemistry and applied research. Its versatility in small-molecule therapeutics and alignment with sustainable synthesis trends position it as a compound of enduring relevance in scientific innovation.